Cas no 89966-39-2 (2-Butenedioic acid, 2-butyl-, 1-methyl ester, (E)-)

• Product Name: 2-Butenedioic acid, 2-butyl-, 1-methyl ester, (E)-
• CAS No: 89966-39-2
• MF: C₉H₁₃O₄
• MW: 185.197123289108
• CID: 584633
• PubChem ID: 71327036
• Update Time: 2025-04-19

2-Butenedioic acid, 2-butyl-, 1-methyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioic acid, 2-butyl-, 1-methyl ester, (E)-
• 3-methoxycarbonylhept-2-enoate
• 89966-39-2
• DTXSID10756147
• 3-(Methoxycarbonyl)hept-2-enoate

• Inchi： 1S/C9H14O4/c1-3-4-5-7(6-8(10)11)9(12)13-2/h6H,3-5H2,1-2H3,(H,10,11)/p-1
• InChI Key： UKFHLCLFVUUVGL-UHFFFAOYSA-M
• SMILES： O(C)C(C(=CC(=O)[O-])CCCC)=O

Computed Properties

• Exact Mass: 185.08138389g/mol
• Monoisotopic Mass: 185.08138389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 66.4Ų